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Compound of Interest

Compound Name: 3'-O-Methyltaxifolin

Cat. No.: B7819635

Introduction

3'-O-Methyltaxifolin, a methylated derivative of the flavonoid taxifolin (dihydroquercetin), is
emerging as a compound of significant interest in the fields of pharmacology and drug
development. Its structural modifications suggest the potential for enhanced bioavailability and
distinct biological activities compared to its parent compound. This technical guide provides a
comprehensive overview of the current scientific understanding of 3'-O-Methyltaxifolin's
therapeutic potential, with a focus on its anticancer, anti-inflammatory, antioxidant, and
metabolic effects. This document is intended for researchers, scientists, and drug development
professionals, offering a compilation of quantitative data, detailed experimental protocols, and
visual representations of associated signaling pathways.

Anticancer Potential

The most well-documented therapeutic potential of 3'-O-Methyltaxifolin lies in its anticancer
activity, particularly against colon cancer cells.

Quantitative Data

The antiproliferative activity of 3'-O-Methyltaxifolin has been quantified using the IC50 value,
which represents the concentration of a drug that is required for 50% inhibition in vitro.
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Compound Cell Line IC50 (pg/mL) Citation
o HCT-116 (Colon
3'-O-Methyltaxifolin 36 £2.25 [1]
Cancer)
7,3'-di-O- HCT-116 (Colon
o 33+£1.25 [1]
methyltaxifolin Cancer)

o HCT-116 (Colon
7-O-methyltaxifolin 34 +£2.15 [1]
Cancer)

o HCT-116 (Colon
Taxifolin 32+£2.35 [1]
Cancer)

] HCT-116 (Colon
3-O-methylquercetin 34 +£2.65 [1]
Cancer)

9 i HCT-116 (Colon 36+ 1.95
uercetin 1.
Cancer)

Mechanism of Action: Induction of Apoptosis

Studies indicate that 3'-O-Methyltaxifolin induces apoptosis in cancer cells, a form of
programmed cell death, which is a key mechanism for anticancer agents. This process is
mediated by the activation of caspases, a family of cysteine proteases that play essential roles
in apoptosis. Specifically, treatment with 3'-O-Methyltaxifolin has been shown to increase the
expression of caspase-3 and caspase-9 in HCT-116 cells, suggesting the involvement of both
the intrinsic and extrinsic apoptotic pathways.
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DPPH Assay Workflow

Prepare 3'-O-Methyltaxifolin dilutions

l

Mix with DPPH solution

l

Incubate in dark (30 min)

;

Measure absorbance at 517 nm

;

Calculate % scavenging and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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